Cas no 2380668-80-2 ((2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid)

• Product Name: (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid
• CAS No: 2380668-80-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5638845
• PubChem ID: 165920384
• Update Time: 2025-06-07

(2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28270816
• (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid
• 2380668-80-2

• Inchi： 1S/C7H11NO3/c1-3-4-11-5(2)6(8)7(9)10/h1,5-6H,4,8H2,2H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： JYPPJYHAJJGJEK-RITPCOANSA-N
• SMILES： O(CC#C)[C@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 72.6Ų

Additional information on (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid

(2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid (CAS No. 2380668-80-2): A Comprehensive Overview

(2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid, with the CAS number 2380668-80-2, is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propargyloxy group attached to the β-carbon of the amino acid backbone. The presence of this functional group imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid can be represented as follows: the amino acid backbone consists of a central carbon atom (C_α) bonded to an amino group (-NH₂), a carboxylic acid group (-COOH), and a chiral side chain. The side chain features a propargyloxy group (-OCH₂C≡CH), which is attached to the C_β carbon atom. This configuration confers the compound with specific stereochemical properties, as indicated by the (S,R) designation.

In recent years, (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability, bioavailability, and reduced immunogenicity.

A notable example of the application of (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid is in the development of inhibitors for proteases, enzymes that play crucial roles in various physiological and pathological processes. Protease inhibitors are important therapeutic agents used in the treatment of diseases such as HIV/AIDS, hepatitis C, and cancer. The propargyloxy group in this compound can be readily functionalized through click chemistry reactions, allowing for the efficient synthesis of diverse protease inhibitors with tailored activities and selectivities.

Beyond its use in protease inhibitor design, (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid has also shown promise in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has driven researchers to explore new classes of antimicrobial agents. Studies have demonstrated that compounds derived from (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid can exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable lead compound for further optimization and clinical evaluation.

In addition to its therapeutic applications, (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid has been utilized in academic research to investigate fundamental aspects of protein structure and function. For instance, it has been used to study protein-protein interactions and post-translational modifications. The unique chemical properties of this compound allow researchers to probe specific biological processes with high precision and accuracy.

The synthesis of (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid typically involves multi-step procedures that ensure high stereochemical purity. One common synthetic route involves the stereoselective addition of an organometallic reagent to an aldehyde or ketone followed by functional group transformations to introduce the propargyloxy moiety. Recent advancements in asymmetric catalysis have further streamlined these synthetic processes, enabling more efficient and scalable production methods.

The physicochemical properties of (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior in different environments. For example, NMR spectroscopy has revealed that the propargyloxy group exhibits dynamic behavior due to rapid rotation around the C-O bond.

In terms of biological activity, (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid has been evaluated for its effects on various cellular processes. In vitro studies have shown that it can modulate enzyme activities and signaling pathways involved in cell growth and differentiation. Additionally, preliminary toxicity assessments indicate that this compound exhibits low cytotoxicity at relevant concentrations, making it suitable for further preclinical testing.

The future prospects for (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties and broaden its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this versatile compound.

In conclusion, (2S,3R)-2-amino-3-(prop^-- ^̲ ̲ ^-̲ ̲ ^y̲ ̲ ^n̲ -^-̲ ̲ ^-̲ ̲ ^y̲ -^-̲ ̲o̲x̲y)-butanoic acid (CAS No. 2380668_-80-80_-80-)) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for developing novel therapeutics targeting a wide range of diseases.